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Compound of Interest

Compound Name: Andolast

Cat. No.: B1667392 Get Quote

Essential Safety and Handling Guide for
Andolast
This guide provides critical safety, handling, and disposal information for Andolast, a
compound identified as an anti-allergic agent with potential applications in asthma research.[1]

[2] Adherence to these procedures is essential for the safety of laboratory personnel and the

protection of the environment.
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Property Value Reference

Chemical Name
4-(2H-tetrazol-5-yl)-N-[4-(2H-

tetrazol-5-yl)phenyl]benzamide
[3]

Molecular Formula C15H11N9O [4]

Molecular Weight 333.31 g/mol [4]

CAS Number 132640-22-3 [4]

GHS Hazard Class

Acute toxicity, Oral (Category

4), Acute aquatic toxicity

(Category 1), Chronic aquatic

toxicity (Category 1)

[4]

Hazard Statements

H302: Harmful if swallowed.

H410: Very toxic to aquatic life

with long lasting effects.

[4]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is mandatory when handling Andolast to
minimize exposure through inhalation, skin contact, or ingestion.[5] The following PPE should

be worn at all times in the laboratory where Andolast is handled:

Gloves: Two pairs of powder-free chemotherapy-grade gloves are required.[6][7] The inner

glove should be tucked under the cuff of the lab coat, and the outer glove should extend over

the cuff.[7] Gloves must be changed every 30-60 minutes, or immediately if they become

contaminated or damaged.[5]

Gown: A disposable, solid-front protective gown made of a low-permeability fabric with long

sleeves and tight-fitting cuffs is required.[7][8] Gowns should be changed at the end of a

procedure or immediately in the event of a spill.[9]

Eye and Face Protection: Chemical safety goggles and a face shield should be worn to

protect against splashes.[5][8]
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Respiratory Protection: For procedures that may generate dust or aerosols, a NIOSH-

approved N95 or higher-level respirator is necessary.[10] All work with solid Andolast should

be conducted in a certified chemical fume hood or other appropriate ventilated enclosure.[11]

Operational Plan for Handling Andolast
A systematic workflow is critical to ensure the safe handling of Andolast from receipt to

disposal.

1. Preparation and Engineering Controls:

Designate a specific area for handling Andolast, clearly marked with hazard signs.

Ensure a certified chemical fume hood is used for all weighing and solution preparation

activities to avoid dust and aerosol formation.[4]

An eyewash station and safety shower must be readily accessible.[12]

2. Handling Procedures:

Before handling, wash hands thoroughly.[7]

Don all required PPE as outlined above.

When weighing the powdered form, use careful techniques to minimize dust generation.

For solution preparation, add the solvent to the solid Andolast slowly to avoid splashing.

Avoid eating, drinking, or smoking in the designated handling area.[4]

3. Storage:

Store Andolast in a tightly sealed container in a cool, well-ventilated area.[4]

Recommended storage temperatures are -20°C for the powder and -80°C when in solvent.

[4]
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Keep away from direct sunlight, sources of ignition, and incompatible materials such as

strong acids/alkalis and strong oxidizing/reducing agents.[4]

Accidental Release and First Aid Measures
Spill Response:

Evacuate and restrict access to the spill area.

Wearing full PPE, absorb liquid spills with an inert, non-combustible absorbent material (e.g.,

diatomite).

For solid spills, carefully sweep or vacuum the material and place it in a sealed container for

disposal.

Decontaminate the spill area and any affected equipment with alcohol.[4]

Collect all contaminated materials for disposal as hazardous waste.[4]

First Aid:

If Swallowed: Call a poison center or doctor immediately. Rinse mouth with water. Do NOT

induce vomiting.[4]

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

holding eyelids apart. Remove contact lenses if present and easy to do. Seek prompt

medical attention.[4]

Skin Contact: Remove contaminated clothing and rinse the affected skin area thoroughly

with water.[4]

Inhalation: Move the person to fresh air. If breathing is difficult, provide respiratory support.[4]

Disposal Plan
Proper disposal of Andolast and associated waste is crucial to prevent environmental

contamination.
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Waste Segregation: All waste contaminated with Andolast, including unused product, empty

containers, contaminated PPE, and spill cleanup materials, must be segregated from other

laboratory waste.[13]

Waste Containers: Use designated, clearly labeled, and sealed hazardous waste containers.

[13] For sharps such as needles or syringes that have contacted Andolast, use a

designated sharps container which is then placed inside a hazardous waste container.[13]

Disposal Method: Dispose of all Andolast waste as hazardous chemical waste through an

approved waste disposal plant, in accordance with all federal, state, and local regulations.[4]

Do not dispose of Andolast or its containers in general trash or down the drain.[4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1667392?utm_src=pdf-body
https://web.uri.edu/ehs/wp-content/uploads/sites/2063/Safe-Handling-and-Disposal-of-Antineoplastic-and-Other-Drugs-7-26-2024.pdf
https://web.uri.edu/ehs/wp-content/uploads/sites/2063/Safe-Handling-and-Disposal-of-Antineoplastic-and-Other-Drugs-7-26-2024.pdf
https://www.benchchem.com/product/b1667392?utm_src=pdf-body
https://web.uri.edu/ehs/wp-content/uploads/sites/2063/Safe-Handling-and-Disposal-of-Antineoplastic-and-Other-Drugs-7-26-2024.pdf
https://www.benchchem.com/product/b1667392?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC48221.html
https://www.benchchem.com/product/b1667392?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC48221.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Receive Andolast

Preparation
- Don Full PPE

- Prepare Handling Area
- Use Fume Hood

Verify SDS

Handling
- Weighing

- Solution Preparation

Storage
- Tightly Sealed Container

- -20°C (Powder)
- -80°C (Solution)

Store Unused Material

Accidental Release
- Evacuate & Secure

- Use Spill Kit
- Decontaminate

If Spill Occurs

Waste Disposal
- Segregate Waste

- Use Labeled Hazardous
  Waste Containers

Dispose Contaminated Items

Retrieve for Use

Dispose Cleanup Material

End of Process

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Andolast.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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